
Biological Activity of 1,3-Benzodioxol-5-
ylacetaldehyde: A Review of Available Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Benzodioxol-5-ylacetaldehyde

Cat. No.: B1605575 Get Quote

Despite a comprehensive review of scientific literature and chemical databases, detailed

information regarding the specific biological activity of 1,3-Benzodioxol-5-ylacetaldehyde,

also known as Homopiperonal, is notably scarce. Publicly available research has yet to provide

specific quantitative data, detailed experimental protocols, or elucidated signaling pathways

directly associated with this compound. Therefore, the creation of an in-depth technical guide

with the requested data tables, experimental methodologies, and signaling pathway diagrams

is not feasible at this time.

The 1,3-benzodioxole moiety is a common feature in a variety of biologically active compounds,

both natural and synthetic. Research into derivatives of 1,3-benzodioxole has revealed a wide

spectrum of pharmacological activities, including but not limited to, anti-inflammatory,

anticancer, and antidiabetic properties. However, these findings are specific to the derivatives

studied and cannot be directly extrapolated to 1,3-Benzodioxol-5-ylacetaldehyde.

Insights from Related 1,3-Benzodioxole Derivatives
While direct data on 1,3-Benzodioxol-5-ylacetaldehyde is lacking, examining related

compounds can offer some preliminary context, though it must be emphasized that these are

not direct indicators of the target compound's activity.

One closely related compound, safrole, which also contains the 1,3-benzodioxole structure, is

known to be a precursor in the synthesis of various substances and has been studied for its

own biological effects. Safrole's metabolism can lead to the formation of reactive metabolites

that can interact with cellular macromolecules, and it has been investigated for its potential
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carcinogenic properties.[1][2][3][4][5] The metabolic pathways of safrole involve cytochrome

P450 enzymes.[1][5]

Another related compound, alpha-methyl-1,3-benzodioxole-5-propionaldehyde (MMDHCA),

has been evaluated as a fragrance ingredient. Toxicological studies on MMDHCA have

provided data on its skin permeation and irritation potential.[6][7][8] These studies, however,

focus on safety for cosmetic use and do not delve into specific pharmacological mechanisms or

signaling pathways.

Furthermore, various synthetic derivatives of 1,3-benzodioxole have been designed and

evaluated for specific therapeutic targets. These include potential COX inhibitors and

compounds with cytotoxic activity against cancer cell lines.[9] Research has also explored

benzodioxole derivatives as potential antidiabetic agents.[10] These studies underscore the

potential of the 1,3-benzodioxole scaffold in drug discovery, but the biological activities are

highly dependent on the specific substitutions and functional groups attached to the core

structure.

Data on 1,3-Benzodioxole-5-ylacetaldehyde
(Homopiperonal)
The primary information available for 1,3-Benzodioxol-5-ylacetaldehyde itself is largely

limited to its chemical identity and use as a synthetic intermediate. For instance, it is a known

metabolite of safrole. The lack of published research on its specific biological activities prevents

a detailed analysis as requested.

Conclusion
In conclusion, there is a significant gap in the scientific literature regarding the biological activity

of 1,3-Benzodioxol-5-ylacetaldehyde. No publicly accessible studies provide the quantitative

data, experimental protocols, or signaling pathway information necessary to construct the

requested in-depth technical guide. While the broader class of 1,3-benzodioxole derivatives

exhibits a wide range of biological effects, these are highly structure-dependent, and it is not

scientifically sound to attribute these activities to 1,3-Benzodioxol-5-ylacetaldehyde without

direct experimental evidence. Further research is required to elucidate the specific biological

profile of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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